Cas no 67061-69-2 (2,6-Dibromodithieno3,2-b:2',3'-dthiophene)
2,6-Dibromodithieno[3,2-b:2',3'-d]thiophene is a high-purity brominated heterocyclic compound widely used as a key intermediate in organic electronics and optoelectronic materials. Its rigid, planar dithienothiophene core, functionalized with bromine atoms at the 2 and 6 positions, enables efficient cross-coupling reactions, such as Suzuki or Stille couplings, for the synthesis of conjugated polymers and small molecules. This compound is particularly valuable in the development of organic semiconductors, OLEDs, and photovoltaic materials due to its excellent charge transport properties and stability. Its well-defined structure and reactivity make it a preferred choice for precise molecular design in advanced material research.

67061-69-2 structure
Product name:2,6-Dibromodithieno3,2-b:2',3'-dthiophene
2,6-Dibromodithieno3,2-b:2',3'-dthiophene Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Dibromodithieno[3,2-b:2',3'-d]thiophene
- 2,6-dibromodithieno[2,3-a:2',3'-d]thiophene
- 2',3'-d]thiophene
- 2,5-BIS[(1,3-DIOXOBUTYL)AMINO]BENZENESULFONIC ACID
- 2,5-dibromodithieno[3,2-b,2',3'-d]thiophene
- 2,6-Dibromobisthieno[3,2-b:2',3'-d]thiophene
- 2,6-Dibromodithieno[3,2-b:2’,3’-d]thiophene
- 2,6-dibromodithieno<3,2-b:2',3'-d>thiophene
- 2,6-dibromo-DTT
- 5,5'-dibromodithieno[3,2-b:2',3'-d]thiophene
- AK103505
- 2,6-Dibromo-dithieno[3,2-b;2',3'-d]thiophene
- EOS587
- UTKPZZGBROTDKR-UHFFFAOYSA-N
- TRA0035428
- FCH1402947
- RL04553
- AX8235044
- D3799
- 2,6-dibromodithieno[3,2-b:2,3-d]thiophene
- 2,6-Dibromo-dithieno[3,2-b:2',3'-d]thiophene
- 2,6-dibromodithieno[2,3-a:2\\',3\\'-d]t
- 2,6-Dibromodithieno3,2-b:2',3'-dthiophene
-
- MDL: MFCD11215199
- Inchi: 1S/C8H2Br2S3/c9-5-1-3-7(12-5)8-4(11-3)2-6(10)13-8/h1-2H
- InChI Key: UTKPZZGBROTDKR-UHFFFAOYSA-N
- SMILES: BrC1=C([H])C2=C(C3=C(C([H])=C(S3)Br)S2)S1
Computed Properties
- Exact Mass: 351.76900
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 203
- Topological Polar Surface Area: 84.7
Experimental Properties
- Density: 2.234±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 168.0 to 174.0 deg-C
- Boiling Point: 447.9℃ at 760 mmHg
- Solubility: Insuluble (3.0E-5 g/L) (25 ºC),
- PSA: 84.72000
- LogP: 5.70250
2,6-Dibromodithieno3,2-b:2',3'-dthiophene Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302-H319
- Warning Statement: P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-36
- Safety Instruction: 26
-
Hazardous Material Identification:
- Storage Condition:2-8°C
2,6-Dibromodithieno3,2-b:2',3'-dthiophene Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,6-Dibromodithieno3,2-b:2',3'-dthiophene Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D3799-1G |
2,6-Dibromodithieno[3,2-b:2',3'-d]thiophene |
67061-69-2 | >98.0%(GC) | 1g |
¥1690.00 | 2024-04-16 | |
eNovation Chemicals LLC | D379433-2g |
2,6-Dibromodithieno[3,2-b:2',3'-d]thiophene |
67061-69-2 | 97% | 2g |
$1655 | 2024-05-24 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | D91200-250mg |
2,6-Dibromodithieno[3,2-b:2,3-d]thiophene |
67061-69-2 | 97% | 250mg |
¥286.0 | 2023-09-08 | |
TRC | D448878-25mg |
2,6-Dibromodithieno[3,2-b:2',3'-d]thiophene |
67061-69-2 | 25mg |
$ 80.00 | 2022-06-05 | ||
Alichem | A169001330-1g |
2,6-Dibromodithieno[3,2-b:2',3'-d]thiophene |
67061-69-2 | 95% | 1g |
$332.66 | 2023-09-01 | |
Alichem | A169001330-5g |
2,6-Dibromodithieno[3,2-b:2',3'-d]thiophene |
67061-69-2 | 95% | 5g |
$931.48 | 2023-09-01 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OO090-1g |
2,6-Dibromodithieno3,2-b:2',3'-dthiophene |
67061-69-2 | 97% | 1g |
2214.0CNY | 2021-08-05 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OO090-250mg |
2,6-Dibromodithieno3,2-b:2',3'-dthiophene |
67061-69-2 | 97% | 250mg |
1450CNY | 2021-05-08 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OO090-200mg |
2,6-Dibromodithieno3,2-b:2',3'-dthiophene |
67061-69-2 | 97% | 200mg |
644.0CNY | 2021-08-05 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 731137-500MG |
2,6-Dibromodithieno[3,2-<I>b</I>:2′,3′-<I>d</I>]thiophene |
67061-69-2 | 500mg |
¥2099.46 | 2023-11-26 |
2,6-Dibromodithieno3,2-b:2',3'-dthiophene Related Literature
-
Jongchul Kwon,Tae-Min Kim,Hong-Se Oh,Jang-Joo Kim,Jong-In Hong RSC Adv. 2014 4 24453
-
Hong Chul Lim,Jang-Joo Kim,Jyongsik Jang,Jong-In Hong New J. Chem. 2018 42 11458
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Wei Hu,Zhiquan Zhang,Yongzhuo Xu,Jiamin Cao,Shungang Liu,Zilong Tang,Bin Zhao,Jian Zhang J. Mater. Chem. C 2018 6 6911
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Kun Lu,Chong-an Di,Hongxia Xi,Yunqi Liu,Gui Yu,Wenfeng Qiu,Hengjun Zhang,Xike Gao,Ying Liu,Ting Qi,Chunyan Du,Daoben Zhu J. Mater. Chem. 2008 18 3426
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Xiangye Qi,Sufen Zou,Xiaoxia Liu,Wanglong Hao,Huarong Zhang,Zhanzhan Zang,Haixia Zhang,Jianhua Gao,Wenping Hu New J. Chem. 2015 39 1045
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:67061-69-2)2,6-Dibromodithieno[3,2-b:2',3'-d]thiophene

Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:67061-69-2)2,6-Dibromodithieno3,2-b:2',3'-dthiophene

Purity:99%/99%
Quantity:1g/5g
Price ($):161.0/773.0